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Compound of Interest |

Compound Name: N-Cyclopentylaniline
CAS No.: 40649-26-1
Cat. No.: B1267050

Get Quote

\ J

An in-depth guide to the physical properties of N-Cyclopentylaniline, tailored for researchers,
scientists, and professionals in drug development. This document provides a comprehensive
overview of the compound's core physical characteristics, detailed experimental protocols for
their determination, and a logical workflow for solubility testing.

Core Physical and Chemical Properties

N-Cyclopentylaniline, with the chemical formula C11H1sN, is an organic compound consisting
of a cyclopentyl group attached to the nitrogen atom of an aniline molecule.[1][2] It presents as
a colorless to light yellow liquid with a distinctive amine odor.[1] This compound serves as a
valuable intermediate in the synthesis of more complex organic molecules and has potential
applications in materials science and pharmaceuticals.[1]

Data Presentation: Physical Properties of N-
Cyclopentylaniline

The quantitative physical properties of N-Cyclopentylaniline are summarized in the table
below for easy reference and comparison.
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Property Value Reference
Molecular Formula C11HisN [1112113114]
Molecular Weight 161.24 g/mol [1][2]
Density 1.049 g/cm3 [4]

Boiling Point 274.4 °C at 760 mmHg [4]

Flash Point 124 °C [4]
Refractive Index 1.596 [4]
Appearance Colorless to light yellow liquid [1]

Odor Characteristic amine odor [1]

Experimental Protocols

This section details the standard methodologies for determining the key physical properties of a
liquid organic compound such as N-Cyclopentylaniline.

Determination of Boiling Point (Capillary Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[5] A common and efficient method for determining the boiling point of a small liquid
sample is the capillary method using a Thiele tube or a similar heating apparatus.[6]

Methodology:

o Sample Preparation: A small amount (a few milliliters) of the liquid is placed into a small test
tube or fusion tube.[7][6]

o Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid
within the fusion tube.[6][8]

o Apparatus Setup: The fusion tube is attached to a thermometer, ensuring the sample and the
thermometer bulb are at the same level. This assembly is then immersed in a heating bath
(e.g., paraffin oil in a Thiele tube or an aluminum block).[6][9]
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Heating: The apparatus is heated slowly and uniformly.[6] As the temperature rises, air
trapped in the capillary tube will expand and exit as bubbles.

Observation: Upon reaching the boiling point, a rapid and continuous stream of bubbles will
emerge from the open end of the capillary tube.[6]

Measurement: The heat source is removed, and the liquid is allowed to cool slowly. The
temperature at which the stream of bubbles stops and the liquid begins to enter the capillary
tube is recorded as the boiling point.[9]

Determination of Density (Pycnometer or Graduated
Cylinder Method)

Density is a fundamental physical property defined as the mass of a substance per unit

volume.[10] For liquids, this can be accurately determined using a pycnometer or more simply

with a graduated cylinder and a balance.[11][12]

Methodology (Using Graduated Cylinder):

Mass of Empty Cylinder: An empty, dry measuring cylinder is placed on an electronic
balance, and its mass is recorded.[12][13]

Volume Measurement: A specific volume of N-Cyclopentylaniline (e.g., 20 mL) is carefully
added to the measuring cylinder. The volume should be read from the bottom of the
meniscus.[12][14]

Mass of Cylinder and Liquid: The measuring cylinder containing the liquid is reweighed, and
the combined mass is recorded.[12][14]

Calculation: The mass of the liquid is determined by subtracting the mass of the empty
cylinder from the combined mass. The density is then calculated by dividing the mass of the
liquid by its volume.[12]

o Density = (Mass of Cylinder with Liquid - Mass of Empty Cylinder) / Volume of Liquid

Determination of Solubility
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Solubility testing determines whether a compound dissolves in a particular solvent, providing
insights into its polarity and the presence of acidic or basic functional groups.[15][16] The
general principle of "like dissolves like" is a useful guideline, suggesting that polar compounds
dissolve in polar solvents and nonpolar compounds in nonpolar solvents.[15] Given its structure
—a nonpolar phenyl and cyclopentyl group combined with a polar amine group—N-
Cyclopentylaniline is expected to be sparingly soluble in water but soluble in many organic
solvents.[17][18]

Methodology:

Sample Preparation: A small, measured amount of the solute (e.g., 25 mg or 0.05 mL) is
placed in a test tube.[16]

e Solvent Addition: The solvent (e.g., water, 5% HCI, 5% NaOH, ethanol) is added in small
portions (e.g., 0.75 mL total) to the test tube.[16]

e Mixing: After each addition, the test tube is shaken vigorously to facilitate dissolution.[16][19]

o Observation: The mixture is observed to see if the solute has completely dissolved. If a
single homogeneous phase is formed, the compound is considered soluble. If two distinct
layers remain or the solute remains undissolved, it is considered insoluble.[15]

» Acid-Base Testing: For water-insoluble compounds like N-Cyclopentylaniline, solubility in
agueous acid (5% HCI) and base (5% NaOH) is tested. Solubility in 5% HCI would indicate
the presence of a basic functional group (like the amine group in this case), which reacts to
form a water-soluble salt.[20][21]

Visualizations
Experimental Workflow for Solubility Determination

The following diagram illustrates the logical steps involved in determining the solubility of an
organic compound like N-Cyclopentylaniline.
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Caption: Workflow for organic compound solubility testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Cyclopentylaniline physical properties]. BenchChem,
[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1267050/docs#n-
cyclopentylaniline-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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